Cas no 63589-20-8 (2-ammoniothiazolium sulphate)

• Product Name: 2-ammoniothiazolium sulphate
• CAS No: 63589-20-8
• MF: C₃H₆N₂O₄S₂
• MW: 198.220737934113
• CID: 960515
• PubChem ID: 113363
• Update Time: 2025-04-19

2-ammoniothiazolium sulphate Chemical and Physical Properties

Names and Identifiers

• 2-ammoniothiazolium sulphate
• 1,3-thiazol-2-amine sulfate (1:1)
• 2-Thiazolamine, sulfate (1:1)
• 2-aminothiazole sulfate
• SCHEMBL3269558
• 61169-63-9
• QOJSIZLNPFGXCS-UHFFFAOYSA-N
• AMINOTHIAZOLE; SULFURIC ACID
• sulfuric acid;1,3-thiazol-2-amine
• Thiazol-2-amine xsulfate
• DTXSID7069948
• 63589-20-8
• EINECS 264-345-0
• G70481

• Inchi： 1S/C3H4N2S.H2O4S/c4-3-5-1-2-6-3;1-5(2,3)4/h1-2H,(H2,4,5);(H2,1,2,3,4)
• InChI Key： QOJSIZLNPFGXCS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 197.97698
• Monoisotopic Mass: 197.97689902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 122.04